3,5-Dimethyl-N'-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide

• IUPAC Name: 3,5-dimethyl-N-[(E)-(4-nitrophenyl)methylideneamino]adamantane-1-carboxamide
• InChI: InChI=1S/C20H25N3O3/c1-18-7-15-8-19(2,11-18)13-20(9-15,12-18)17(24)22-21-10-14-3-5-16(6-4-14)23(25)26/h3-6,10,15H,7-9,11-13H2,1-2H3,(H,22,24)/b21-10+
• InChI Key: MJBMULBCAKZHFT-UFFVCSGVSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)NN=CC4=CC=C(C=C4)[N+](=O)[O-])C
• Isomeric SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)N/N=C/C4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide is a compound that belongs to the class of Schiff bases Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide typically involves the condensation reaction between adamantane-1-carbohydrazide and 4-nitrobenzaldehyde. The reaction is usually carried out in an ethanol solvent under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under appropriate conditions.

Reduction: The Schiff base can be reduced to form the corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the nitro group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide has several scientific research applications:

Medicinal Chemistry: It has potential as an antibacterial and antifungal agent due to its Schiff base structure.

Materials Science: The compound can be used in the development of new materials with specific electronic or optical properties.

Biological Studies: It can be used as a probe to study enzyme interactions and other biological processes.

Mechanism of Action

The mechanism of action of 3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide involves its interaction with biological targets such as enzymes. The Schiff base structure allows it to form stable complexes with metal ions, which can inhibit enzyme activity. Additionally, the nitro group can undergo reduction to form reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

Similar Compounds

• N’-[(1E)-(4–Fluorophenyl)methylidene]adamantane-1-carbohydrazide
• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide

Uniqueness

3,5-Dimethyl-N’-[(E)-(4-nitrophenyl)methylidene]adamantane-1-carbohydrazide is unique due to the presence of both the adamantane and nitrophenyl groups. The adamantane moiety provides rigidity and stability, while the nitrophenyl group offers potential for various chemical modifications and biological activities.